Cas no 2034337-08-9 (5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole)

• Product name: 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole
• CAS No: 2034337-08-9
• MF: C₁₉H₁₃F₃N₄O₃
• MW: 402.326734304428
• CID: 5406697

5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• XIVRGSRXTFOUBV-UHFFFAOYSA-N
• 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole

• Inchi： 1S/C19H13F3N4O3/c1-27-14-4-2-3-12(9-14)16-15(10-23-25-16)18-24-17(26-29-18)11-5-7-13(8-6-11)28-19(20,21)22/h2-10H,1H3,(H,23,25)
• InChI Key： XIVRGSRXTFOUBV-UHFFFAOYSA-N
• SMILES： O1C(C2=CNN=C2C2=CC=CC(OC)=C2)=NC(C2=CC=C(OC(F)(F)F)C=C2)=N1

Additional information on 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole

Comprehensive Analysis of 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole (CAS No. 2034337-08-9)

The compound 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole (CAS No. 2034337-08-9) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into its chemical properties, synthesis, applications, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

Structurally, this compound combines a 1,2,4-oxadiazole core with 3-methoxyphenyl and 4-(trifluoromethoxy)phenyl substituents, which are known to enhance metabolic stability and bioavailability. The presence of the trifluoromethoxy group is particularly noteworthy, as it often improves lipophilicity and membrane permeability, making it a hotspot in drug discovery. Researchers frequently explore such modifications to optimize compounds for targeted therapies and enzyme inhibition.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and high-throughput screening. The 1,2,4-oxadiazole scaffold, as seen in this compound, is frequently investigated for its role in kinase inhibition and GPCR modulation, aligning with trends in oncology and CNS drug development. Its pyrazole moiety further expands its utility, as this fragment is prevalent in anti-inflammatory and antimicrobial agents.

Synthetic routes to 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole typically involve cyclization reactions between amidoximes and carboxylic acid derivatives, followed by functionalization of the pyrazole ring. Optimizing these methods for green chemistry principles—such as reducing solvent waste or employing catalytic processes—has become a priority, reflecting broader industry shifts toward sustainable synthesis.

From an application perspective, this compound's potential extends to agricultural chemistry, where trifluoromethoxy-containing compounds are valued for their pest-control properties. Additionally, its structural motifs resonate with neuroprotective and antidiabetic research, areas experiencing heightened interest due to global health challenges. Computational studies, including molecular docking and QSAR modeling, are often employed to predict its interactions with biological targets, a practice increasingly integrated with AI-driven drug design.

In summary, 5-[3-(3-methoxyphenyl)-1H-pyrazol-4-yl]-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole exemplifies the intersection of medicinal chemistry and materials science. Its versatility and relevance to contemporary research themes—such as fragment-based drug discovery and bioisosteric replacement—ensure its continued prominence in scientific literature and industrial applications.